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Compound of Interest

Compound Name: Dimethyl malate

Cat. No.: B1330388 Get Quote

For Immediate Reference: Essential Safety and Handling Information for Dimethyl Malate

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Dimethyl malate, tailored for research scientists and drug development professionals.

Adherence to these procedures is paramount to ensure personal safety and maintain a secure

laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Dimethyl malate is classified as a hazardous chemical and requires specific precautions.[1] It

is harmful if swallowed or in contact with skin, causes serious eye irritation, and may provoke

an allergic skin reaction or respiratory irritation.[2][3][4]

Table 1: Personal Protective Equipment (PPE) for Handling Dimethyl Malate
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Protection Type Recommended Equipment Specification and Use

Eye and Face Protection
Chemical safety goggles or a

face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

[5] To be worn at all times

when handling the chemical to

prevent splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing

Wear appropriate protective

gloves to prevent skin

exposure.[5] Protective

clothing should be worn to

prevent skin contact.[1][5]

Contaminated clothing should

be removed and washed

before reuse.[5][6]

Respiratory Protection
Required when vapors or

aerosols are generated

Use a NIOSH-approved

respirator or equivalent.[2]

Ensure adequate ventilation,

such as working in a fume

hood, to keep airborne

concentrations low.[3][5]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Dimethyl malate from

procurement to disposal.

Pre-Handling and Preparation
Engineering Controls: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[1][3] All work should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[1][5]
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Review Safety Data Sheet (SDS): Before commencing any work, thoroughly review the SDS

for Dimethyl malate.

Assemble PPE: Don the appropriate PPE as detailed in Table 1.

Handling the Chemical
Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[3]

Avoid Inhalation: Do not breathe mist or vapors.[2][3]

Safe Handling Practices: Wash hands thoroughly after handling.[5] Do not eat, drink, or

smoke in the handling area.[2][3] Keep the container tightly closed when not in use.[5]

Storage
Storage Conditions: Store in a cool, dry, well-ventilated area away from sources of ignition.[5]

Container: Keep the container tightly closed.[1][3][5]

Incompatible Materials: Store separately from acids, bases, reducing agents, and oxidizing

agents.[1]

Emergency and Disposal Plan
Accidental Release Measures

Evacuate and Ventilate: Evacuate the area and ensure adequate ventilation. Remove all

sources of ignition.[5]

Containment: Absorb the spill with an inert material such as sand, vermiculite, or earth.[5]

Prevent the spill from entering drains or waterways.[5]

Cleanup: Collect the absorbed material into a suitable, closed container for disposal.[1][5]

First Aid Measures
Table 2: First Aid Procedures for Dimethyl Malate Exposure
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Exposure Route First Aid Action

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[5] Seek medical aid.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5] Get immediate

medical attention.[5]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water.[5] Do not induce

vomiting. Seek immediate medical attention.[5]

Disposal Plan
Waste Classification: Dimethyl malate and its container must be disposed of as hazardous

waste.[7]

Disposal Method: Dispose of contents and container in accordance with all local, regional,

national, and international regulations at an approved waste disposal plant.[1][3][6] Do not

allow the product to reach the sewage system.[6]

Quantitative Data Summary
Table 3: Physical and Chemical Properties of Dimethyl Malate
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Property Value

Molecular Formula C6H8O4[5]

Molecular Weight 144.13 g/mol [5]

Appearance Colorless liquid[5]

Boiling Point 204.0 - 205.0 °C @ 760.00 mmHg[5]

Flash Point 91 °C (195.80 °F)[5]

Density 1.1520 g/cm³[5]

Vapor Pressure 1 mmHg @ 45.7 °C[5]

Experimental Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of

Dimethyl malate in a laboratory setting.
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Workflow for Safe Handling of Dimethyl Malate

1. Preparation Phase

2. Handling Phase

3. Storage

4. Disposal Phase

Emergency Procedures

Review SDS

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Don Personal Protective Equipment (PPE)

Chemical Handling in Fume Hood

Proceed to Handling

Keep Container Tightly Closed Treat as Hazardous Waste

Dispose of Waste

Store in Cool, Dry, Ventilated Area

Store After Use

Segregate from Incompatibles

Dispose via Approved Waste Plant

Spill or Exposure Occurs

Follow First Aid Measures

Exposure

Execute Spill Cleanup Protocol

Spill

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethyl malate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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